Cas no 850568-37-5 (3-Ethoxycarbonyl-5-nitrophenylboronic acid)

3-Ethoxycarbonyl-5-nitrophenylboronic acid structure

850568-37-5 structure

Product Name:3-Ethoxycarbonyl-5-nitrophenylboronic acid

CAS No:850568-37-5

Molecular Formula:C₉H₁₀BNO₆

Molecular Weight:238.989802837372

MDL:MFCD03788422

CID:720694

PubChem ID:2773402

3-Ethoxycarbonyl-5-nitrophenylboronic acid Properties

Names and Identifiers

- (3-Ethoxycarbonyl-5-nitrophenyl)boronic acid
- 3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid
- 3-Ethoxycarbonyl-5-nitrophenylboronic acid
- 1-Ethyl 3-borono-5-nitrobenzoate (ACI)
- [3-(Ethoxycarbonyl)-5-nitrophenyl]boronic acid
- MFCD03788422
- DB-010579
- STR08853
- W16747
- J-512413
- (3-Ethoxycarbonyl-5-nitrophenyl)boronicacid
- DTXSID40378437
- 3-(ethoxycarbonyl)-5-nitrophenylboronic acid
- AKOS015838799
- SCHEMBL6651446
- (3-(ethoxycarbonyl)-5-nitrophenyl)boronic acid
- CS-W012832
- 850568-37-5
- AB15995
- [3-(ethoxycarbonyl)-5-nitrophenyl]boronic acid
- (3-ethoxycarbonyl-5-nitrophenyl)boronic acid
- 3-ETHOXYCARBONYL-5-NITROPHENYLBORONIC ACID
- +Expand
- MDL： MFCD03788422
- InChIKey： JTIBFRZYCUDXOK-UHFFFAOYSA-N
- Inchi： 1S/C9H10BNO6/c1-2-17-9(12)6-3-7(10(13)14)5-8(4-6)11(15)16/h3-5,13-14H,2H2,1H3
- SMILES： O=C(C1C=C([N+](=O)[O-])C=C(B(O)O)C=1)OCC

Computed Properties

Exact Mass: 239.06000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 239.0601172g/mol
Heavy Atom Count: 17
Complexity: 292
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 113Å²

Experimental Properties

LogP: -0.02550
PSA: 112.58000
Melting Point: 158-163°C

3-Ethoxycarbonyl-5-nitrophenylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008HA4-1g	(3-Ethoxycarbonyl-5-nitrophenyl)boronic acid	850568-37-5	98%	1g	$16.00	2024-04-21
A2B Chem LLC	AD94844-1g	3-Ethoxycarbonyl-5-nitrophenylboronic acid	850568-37-5	98%	1g	$15.00	2024-04-19
Aaron	AR008HIG-1g	(3-Ethoxycarbonyl-5-nitrophenyl)boronic acid	850568-37-5	98%	1g	$5.00
abcr	AB150609-1 g	(3-Ethoxycarbonyl-5-nitrophenyl)boronic acid; 97%	850568-37-5		1g	€93.00	2023-05-09
Alichem	A019121525-100g	(3-Ethoxycarbonyl-5-nitrophenyl)boronic acid	850568-37-5	95%	100g	$998.00	2023-08-31
Ambeed	A475019-1g	(3-Ethoxycarbonyl-5-nitrophenyl)boronic acid	850568-37-5	98%	1g	$20.0	2024-08-02
Apollo Scientific	OR10466-5g	3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid	850568-37-5	98%	5g	£70.00	2023-09-01
Chemenu	CM134143-1g	3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid	850568-37-5	95%	1g	$82	2022-08-31
ChemScence	CS-W012832-5g	(3-Ethoxycarbonyl-5-nitrophenyl)boronic acid	850568-37-5		5g	$65.0	2022-04-26
Crysdot LLC	CD12024889-100g	(3-Ethoxycarbonyl-5-nitrophenyl)boronic acid	850568-37-5	95+%	100g	$456

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8. Design and application of diimine-based copper(i) complexes in photoredox catalysis†

Tamás Földesi,Gellért Sipos,Réka Adamik,Bálint Nagy,Balázs L. Tóth,Attila Bényei,Krisztina J. Szekeres,Győző G. Láng,Attila Demeter,Timothy J. Peelen,Zoltán Novák Org. Biomol. Chem., 2019,17, 8343-8347
9. In situ incorporation of a S, N doped carbon/sulfur composite for lithium sulfur batteries

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10. Studying the dynamic mechanism of transporting a single drug carrier-polyamidoamine dendrimer through cell membranes by force tracing†

Boyu Yang,Haijiao Xu,Shaowen Wang,Mingjun Cai,Yan Shi,Guocheng Yang,Yuping Shan Nanoscale, 2016,8, 18027-18031

850568-37-5 (3-Ethoxycarbonyl-5-nitrophenylboronic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:850568-37-5)3-Ethoxycarbonyl-5-nitrophenylboronic acid

Purity:99%/99%

Quantity:25g/100g

Price($):267.0/508.0